1-(3-chlorophenyl)-3-((1-(4-fluorophenyl)-1H-tetrazol-5-yl)methyl)urea

• IUPAC Name: 1-(3-chlorophenyl)-3-[[1-(4-fluorophenyl)tetrazol-5-yl]methyl]urea
• InChI: InChI=1S/C15H12ClFN6O/c16-10-2-1-3-12(8-10)19-15(24)18-9-14-20-21-22-23(14)13-6-4-11(17)5-7-13/h1-8H,9H2,(H2,18,19,24)
• InChI Key: FCUMHLMGKWTCJE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)NC(=O)NCC2=NN=NN2C3=CC=C(C=C3)F
• Molecular Formula: C15H12ClFN6O
• Molecular Weight: 346.75 g/mol

Description

1-(3-chlorophenyl)-3-((1-(4-fluorophenyl)-1H-tetrazol-5-yl)methyl)urea is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is also known as TAK-659, and it is a potent inhibitor of protein kinase BTK (Bruton's tyrosine kinase).

Scientific Research Applications

Crystal Structure and Pesticide Application

• The crystal structure of flufenoxuron, a structurally similar benzoylurea pesticide, has been determined, revealing its three-dimensional architecture formed by hydrogen bonds and π–π interactions. This structure contributes to understanding the action mechanisms of such compounds as insecticides by interfering with cuticle deposition in insects (Youngeun Jeon et al., 2014).

Synthetic Applications and Chemical Reactivity

• Lithiation reactions of N′-aryl-N,N-dimethylureas, including chloro and fluoro derivatives, have shown varying courses depending on the substituent, leading to various substituted derivatives. This chemical reactivity is essential for synthetic applications, providing pathways to novel compounds (Keith Smith et al., 1999).

Structural Characterization

• Isostructural thiazoles with chloro and fluoro phenyl groups have been synthesized and characterized, demonstrating the influence of substituents on molecular conformation and potential biological activity (B. Kariuki et al., 2021).

Insecticidal Activity

• Studies on compounds like 1-(4-chlorophenyl)-3-(2,6-dichlorobenzoyl)-urea have shown insecticidal activity by causing defects in the process of cuticle deposition, demonstrating a novel mode of action for pest control (R. Mulder et al., 1973).

Corrosion Inhibition

• Urea derivatives have been investigated as corrosion inhibitors for mild steel in acidic solutions, showing good performance by forming adsorbed films on the steel surface. This application underscores the potential of such compounds in protecting metals against corrosion (M. Bahrami et al., 2012).

Biological Activity and Drug Design

• Diaryl ureas, including 1-aryl-3-[4-(pyridin-2-ylmethoxy)phenyl]urea derivatives, have been synthesized and evaluated for antiproliferative activity against various cancer cell lines. These studies contribute to the development of new anticancer agents, demonstrating the therapeutic potential of urea derivatives (Jian Feng et al., 2020).